2-(2,4-dichlorophenoxy)-N-(2-phenoxyphenyl)propanamide

• Molecular Formula: C21H17Cl2NO3
• Molecular Weight: 402.3 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(2-phenoxyphenyl)propanamide
• InChI: InChI=1S/C21H17Cl2NO3/c1-14(26-19-12-11-15(22)13-17(19)23)21(25)24-18-9-5-6-10-20(18)27-16-7-3-2-4-8-16/h2-14H,1H3,(H,24,25)
• InChI Key: MYBLNMDOKGMAKH-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=CC=CC=C1OC2=CC=CC=C2)OC3=C(C=C(C=C3)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-(2-phenoxyphenyl)propanamide, commonly known as DCPA or Propanil, is an herbicide that is widely used in agriculture to control weeds in rice paddies, cotton fields, and other crops. It was first introduced in the 1960s and has since become a popular herbicide due to its effectiveness and low cost.

Scientific Research Applications

DCPA has been extensively studied for its herbicidal properties. It has been shown to effectively control a wide range of weeds, including grasses, sedges, and broadleaf weeds. DCPA has also been studied for its potential use in the treatment of certain diseases, including cancer. Research has shown that DCPA can inhibit the growth of cancer cells in vitro and in vivo.

Mechanism of Action

DCPA works by inhibiting the activity of the enzyme acetolactate synthase (ALS), which is essential for the biosynthesis of the amino acids valine, leucine, and isoleucine. By inhibiting ALS, DCPA disrupts the normal growth and development of plants, leading to their death.
Biochemical and Physiological Effects:
DCPA has been shown to have a number of biochemical and physiological effects on plants. It inhibits the activity of ALS, leading to the accumulation of toxic levels of certain amino acids and the disruption of normal metabolic processes. DCPA has also been shown to affect the expression of genes involved in stress responses and cell division.

Advantages and Limitations for Lab Experiments

DCPA is a widely used herbicide in agriculture, and its effectiveness and low cost make it a popular choice for research studies. However, DCPA can be toxic to humans and animals, and caution should be taken when handling it. Additionally, DCPA is not effective against all types of weeds and may require the use of other herbicides in combination.

Future Directions

There are several areas of future research for DCPA. One area of interest is the development of new formulations of DCPA that are more effective and less toxic. Another area of research is the study of DCPA's potential use in the treatment of cancer and other diseases. Finally, further research is needed to better understand the biochemical and physiological effects of DCPA on plants and to develop new herbicides that are more effective and less harmful to the environment.

Synthesis Methods

DCPA can be synthesized using a two-step process. The first step involves the reaction of 2,4-dichlorophenol with propionyl chloride to form 2,4-dichlorophenylpropanoic acid. The second step involves the reaction of 2,4-dichlorophenylpropanoic acid with 2-phenoxyaniline to form DCPA.